Cas no 26050-64-6 (Methyl 4-bromo-3,5-dimethoxybenzoate)

Methyl 4-bromo-3,5-dimethoxybenzoate structure
26050-64-6 structure
Product Name:Methyl 4-bromo-3,5-dimethoxybenzoate
CAS No:26050-64-6
MF:C10H11BrO4
MW:275.095942735672
MDL:MFCD06628784
CID:278202
Update Time:2025-04-19

Methyl 4-bromo-3,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-bromo-3,5-dimethoxy-, methyl ester
    • 4-BROMO-3,5-DIMETHOXYBENZOIC ACID METHYL ESTER
    • 4-Brom-3,5-dimethoxy-benzoesaeure-methylester
    • methyl 3,5-dimethoxy-4-bromobenzoate
    • Methyl 4-bromo-3,5-dimethoxybenzoate
    • Benzoic acid, 4-bromo-3,5-dimethoxy-, methyl ester
    • METHYL-4-BROMO-3,5-DIMETHOXYBENZOATE
    • DBPNSECLVZPWET-UHFFFAOYSA-N
    • HMS1601F10
    • SBB065034
    • STK785806
    • methyl 4-bromanyl-3,5-dimethoxy-benzoa
    • MDL: MFCD06628784
    • Inchi: 1S/C10H11BrO4/c1-13-7-4-6(10(12)15-3)5-8(14-2)9(7)11/h4-5H,1-3H3
    • InChI Key: DBPNSECLVZPWET-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=O)OC)C=C1OC)OC

Computed Properties

  • Exact Mass: 273.98400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • Density: 1.436±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 126 ºC (ethanol )
  • Solubility: Very slightly soluble (0.22 g/l) (25 º C),
  • PSA: 44.76000
  • LogP: 2.25290

Methyl 4-bromo-3,5-dimethoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015001364-250mg
Methyl 4-bromo-3,5-dimethoxybenzoate
26050-64-6 97%
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$499.20 2023-09-02
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TRC
M296558-50mg
Methyl 4-Bromo-3,5-dimethoxybenzoate
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50mg
$ 50.00 2022-06-04
TRC
M296558-100mg
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TRC
M296558-500mg
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$ 115.00 2022-06-04

Methyl 4-bromo-3,5-dimethoxybenzoate Related Literature

  • 1. The bromination of some derivatives of resorcinol
    J. R. Cannon,T. M. Cresp,B. W. Metcalf,M. V. Sargent,G. Vinciguerra,J. A. Elix J. Chem. Soc. C 1971 3495
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